4,4-Difluoro-N-[(1R)-3-[(1S,5R)-3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]-1-phenylpropyl]cyclohexane-1-carboxamide

• CAS No.: 2079102-92-2
• Molecular Formula: C29H41F2N5O
• Molecular Weight: 513.7 g/mol
• IUPAC Name: 4,4-difluoro-N-[(1R)-3-[(1R,5S)-3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]-1-phenylpropyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C29H41F2N5O/c1-19(2)27-34-33-20(3)36(27)25-17-23-9-10-24(18-25)35(23)16-13-26(21-7-5-4-6-8-21)32-28(37)22-11-14-29(30,31)15-12-22/h4-8,19,22-26H,9-18H2,1-3H3,(H,32,37)/t23-,24+,25?,26-/m1/s1
• InChI Key: GSNHKUDZZFZSJB-BTUDYTORSA-N
• Isomeric SMILES: CC1=NN=C(N1C2C[C@H]3CC[C@@H](C2)N3CC[C@H](C4=CC=CC=C4)NC(=O)C5CCC(CC5)(F)F)C(C)C
• Canonical SMILES: CC1=NN=C(N1C2CC3CCC(C2)N3CCC(C4=CC=CC=C4)NC(=O)C5CCC(CC5)(F)F)C(C)C

Description

The compound 4,4-Difluoro-N-[(1R)-3-[(1S,5R)-3-(3-methyl-5-propan-2-yl-1,2,4-triazol-4-yl)-8-azabicyclo[3.2.1]octan-8-yl]-1-phenylpropyl]cyclohexane-1-carboxamide is a structurally complex molecule featuring a bicyclo[3.2.1]octane core, a substituted triazole ring, and a fluorinated cyclohexane-carboxamide moiety. It is closely related to maraviroc (MVC), a CCR5 antagonist approved for HIV-1 treatment . The stereochemistry (R/S configurations) and substituent positioning are critical for its pharmacological activity, as slight modifications in these regions can alter receptor binding and metabolic stability .

Comparison with Similar Compounds

Maraviroc (MVC)

• Structure : MVC shares the bicyclo[3.2.1]octane and triazole motifs but differs in stereochemistry (e.g., (1S,5R) vs. (1R,5S) configurations) and substituents .
• Pharmacology: MVC has a logP of 5.1, indicating high lipophilicity, and is soluble in methanol and water. It exhibits potent CCR5 antagonism (IC₅₀ ~2 nM) .
• Clinical Use : Approved for HIV-1, MVC’s efficacy is attributed to its ability to block viral entry via CCR5 receptor inhibition .

Thiophene-Substituted Analog (A4X)

• Structure : Replaces the phenyl group with a thiophen-3-yl moiety .

Deuterated Analog

• Structure : Features a trideuteriomethyl group on the triazole ring ().

Tetrazine-Modified Analog (M3)

• Structure : Includes a tetrazine-PEG linker for bioorthogonal applications .
• Application : Designed for targeted drug delivery, enabling covalent interactions with tagged biomolecules in live cells .

Physicochemical Properties

Property	Target Compound	Maraviroc (MVC)	A4X (Thiophene Analog)
Molecular Weight	~513.67 (inferred)	513.67	549.74 (C27H39F2N5OS)
logP	~5.1 (estimated)	5.1	Not reported
Solubility	Methanol/water	Methanol/water	Likely lower (thiophene)